Cas no 1213571-27-7 ((2S)-2-AMINO-2-(3,4-DICHLOROPHENYL)ETHAN-1-OL)

• Product Name: (2S)-2-AMINO-2-(3,4-DICHLOROPHENYL)ETHAN-1-OL
• CAS No: 1213571-27-7
• MF: C₈H₉Cl₂NO
• MW: 206.069160223007
• MDL: MFCD18375622
• CID: 4563236
• PubChem ID: 66514063
• Update Time: 2025-05-19

(2S)-2-AMINO-2-(3,4-DICHLOROPHENYL)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(3,4-DICHLOROPHENYL)ETHAN-1-OL
• Benzeneethanol, β-amino-3,4-dichloro-, (βS)-
• (S)-2-Amino-2-(3,4-dichlorophenyl)ethanol
• (S)-2-amino-2-(3,4-dichlorophenyl)ethan-1-ol
• AKOS015928527
• SCHEMBL12497722
• CS-0363186
• N11443
• (2S)-2-AMINO-2-(3,4-DICHLOROPHENYL)ETHANOL
• 1213571-27-7

• MDL： MFCD18375622
• Inchi： 1S/C8H9Cl2NO/c9-6-2-1-5(3-7(6)10)8(11)4-12/h1-3,8,12H,4,11H2/t8-/m1/s1
• InChI Key： LXYGOSJYDNZVTO-MRVPVSSYSA-N
• SMILES： C(O)[C@@H](N)C1=CC=C(Cl)C(Cl)=C1

Computed Properties

• Exact Mass: 205.0061193g/mol
• Monoisotopic Mass: 205.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2S)-2-AMINO-2-(3,4-DICHLOROPHENYL)ETHAN-1-OL

Introduction to (2S)-2-AMINO-2-(3,4-DICHLOROPHENYL)ETHAN-1-OL (CAS No. 1213571-27-7)

(2S)-2-AMINO-2-(3,4-DICHLOROPHENYL)ETHAN-1-OL, with the CAS number 1213571-27-7, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both an amino group and a dichlorophenyl moiety makes it a versatile intermediate for synthesizing various pharmacologically active agents.

The stereochemistry of the compound, specifically the (2S) configuration, plays a crucial role in its biological activity. Chiral molecules often exhibit different pharmacological properties depending on their stereochemical configuration, making the precise synthesis and characterization of such compounds essential for medicinal chemistry research.

In recent years, there has been a growing interest in exploring the therapeutic potential of (2S)-2-AMINO-2-(3,4-DICHLOROPHENYL)ETHAN-1-OL in various disease models. Studies have shown that this compound possesses promising anti-inflammatory and analgesic properties. The dichlorophenyl group is known to enhance binding affinity to certain biological targets, while the amino group provides a site for further functionalization.

One of the most intriguing aspects of this compound is its potential role in the development of novel antibiotics. The structural features of (2S)-2-AMINO-2-(3,4-DICHLOROPHENYL)ETHAN-1-OL suggest that it could interact with bacterial enzymes in a manner that disrupts essential metabolic pathways. This has led to several research initiatives aimed at modifying the compound to improve its efficacy against resistant bacterial strains.

Moreover, the compound has been investigated for its potential applications in treating neurological disorders. Preliminary studies indicate that it may modulate neurotransmitter activity by interacting with specific receptors in the brain. This opens up new avenues for developing treatments for conditions such as depression and anxiety.

The synthesis of (2S)-2-AMINO-2-(3,4-DICHLOROPHENYL)ETHAN-1-OL involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high enantiomeric purity. Advanced techniques such as asymmetric catalysis and chiral resolution are commonly employed to obtain the desired stereochemical configuration. These synthetic methodologies are critical for ensuring that the final product exhibits the intended biological activity.

In addition to its pharmaceutical applications, this compound has also shown promise in materials science. The unique electronic properties of the dichlorophenyl group make it a valuable building block for designing organic semiconductors and conductive polymers. Such materials are increasingly used in electronic devices, including solar cells and light-emitting diodes.

The safety profile of (2S)-2-AMINO-2-(3,4-DICHLOROPHENYL)ETHAN-1-OL is another important consideration in its development. Extensive toxicological studies are necessary to assess its potential side effects and determine safe dosage levels. These studies often involve in vitro and in vivo experiments to evaluate acute and chronic toxicity.

Regulatory agencies require comprehensive data on the safety and efficacy of new compounds before they can be approved for clinical use. This includes information on chemical stability, pharmacokinetics, and interaction with biological systems. The rigorous testing process ensures that only compounds with demonstrated therapeutic benefits and minimal risk are made available to patients.

The future of (2S)-2-AMINO-2-(3,4-DICHLOROPHENYL)ETHAN-1-OL research looks promising, with ongoing studies aimed at expanding its therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory discoveries into viable treatments for human diseases. Advances in computational chemistry and artificial intelligence are also expected to accelerate the discovery and optimization of new derivatives.

In conclusion, (CAS No. 1213571-27-7) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its role in developing novel antibiotics, treating neurological disorders, and designing advanced materials underscores its importance in scientific research. As our understanding of this compound grows, so too does its potential to improve human health and technological innovation.